Cas no 2104926-69-2 (2-Propyn-1-one, 1-(2S)-2-piperidinyl-)

• Product Name: 2-Propyn-1-one, 1-(2S)-2-piperidinyl-
• CAS No: 2104926-69-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5292627
• Update Time: 2025-07-09

2-Propyn-1-one, 1-(2S)-2-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(2S)-2-piperidinyl-

• Inchi： 1S/C8H11NO/c1-2-8(10)7-5-3-4-6-9-7/h1,7,9H,3-6H2/t7-/m0/s1
• InChI Key： YTFNNIKGLNVTER-ZETCQYMHSA-N
• SMILES： C([C@@H]1CCCCN1)(=O)C#C

Additional information on 2-Propyn-1-one, 1-(2S)-2-piperidinyl-

Comprehensive Overview of 2-Propyn-1-one, 1-(2S)-2-piperidinyl- (CAS No. 2104926-69-2)

The compound 2-Propyn-1-one, 1-(2S)-2-piperidinyl- (CAS No. 2104926-69-2) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring a piperidinyl moiety and a propynone group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting neurological and metabolic disorders, which are among the most searched topics in AI-driven drug development and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational chemistry. 2-Propyn-1-one, 1-(2S)-2-piperidinyl- stands out due to its chiral center at the 2S-piperidinyl position, which is critical for enantioselective interactions in biological systems. This aligns with the growing focus on chiral synthesis and stereoselective catalysis, topics frequently explored in academic and industrial forums.

The compound's propynone functional group is a reactive handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly relevant to the current trend of fragment-based drug design, a hot topic in medicinal chemistry circles. Additionally, its piperidinyl scaffold is a common motif in FDA-approved drugs, underscoring its pharmacological relevance. Users often search for "piperidine derivatives in drug discovery" or "propynone applications in synthesis," reflecting the compound's niche yet impactful role.

From a synthetic perspective, 2-Propyn-1-one, 1-(2S)-2-piperidinyl- exemplifies the convergence of green chemistry principles and atom economy. Its efficient preparation and modularity resonate with the industry's shift toward sustainable practices, a recurring theme in chemical manufacturing discussions. Moreover, its compatibility with click chemistry protocols makes it a versatile tool for bioconjugation, a technique widely used in proteomics and diagnostics.

In conclusion, 2-Propyn-1-one, 1-(2S)-2-piperidinyl- (CAS No. 2104926-69-2) represents a compelling case study in modern chemical research. Its structural features and adaptability address key challenges in drug development and material science, while its alignment with trending topics like AI-assisted molecular design ensures its continued relevance. As the scientific community prioritizes innovation and sustainability, this compound is poised to remain a focal point in interdisciplinary studies.